Cas no 1391926-56-9 (octahydro-1H-pyrrolo3,4-cpyridin-1-one)

Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one is a bicyclic heterocyclic compound featuring a fused pyrrolidine and piperidinone structure. This scaffold is of significant interest in medicinal chemistry due to its rigid, saturated framework, which enhances stereochemical control and metabolic stability. Its versatility allows for functionalization at multiple positions, making it a valuable intermediate in the synthesis of bioactive molecules, particularly for central nervous system (CNS) targets. The compound’s high polarity and hydrogen-bonding capacity contribute to improved solubility, facilitating its use in aqueous reaction conditions. Its stability under typical synthetic conditions further underscores its utility in complex multi-step organic transformations.
octahydro-1H-pyrrolo3,4-cpyridin-1-one structure
1391926-56-9 structure
Product Name:octahydro-1H-pyrrolo3,4-cpyridin-1-one
CAS No:1391926-56-9
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD24506785
CID:4593494
PubChem ID:20745767
Update Time:2025-06-08

octahydro-1H-pyrrolo3,4-cpyridin-1-one Chemical and Physical Properties

Names and Identifiers

    • octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
    • SB15892
    • P13958
    • 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-1-one
    • octahydro-1H-pyrrolo3,4-cpyridin-1-one
    • MDL: MFCD24506785
    • Inchi: 1S/C7H12N2O/c10-7-6-1-2-8-3-5(6)4-9-7/h5-6,8H,1-4H2,(H,9,10)
    • InChI Key: XLHNWTSCXPCOMK-UHFFFAOYSA-N
    • SMILES: O=C1C2CCNCC2CN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • XLogP3: -0.8
  • Topological Polar Surface Area: 41.1

octahydro-1H-pyrrolo3,4-cpyridin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029188844-1g
Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 95%
1g
653.40 USD 2021-06-01
Chemenu
CM364981-1g
Octahydro-1h-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 95%
1g
$856 2023-01-01
eNovation Chemicals LLC
Y1096741-100mg
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 97%
100mg
$365 2024-07-21
eNovation Chemicals LLC
Y1096741-250MG
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 97%
250mg
$550 2024-07-21
eNovation Chemicals LLC
Y1096741-500MG
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 97%
500mg
$735 2024-07-21
eNovation Chemicals LLC
Y1096741-1G
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9 97%
1g
$920 2024-07-21
Enamine
EN300-216893-0.05g
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9
0.05g
$768.0 2023-09-16
Enamine
EN300-216893-0.1g
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9
0.1g
$804.0 2023-09-16
Enamine
EN300-216893-0.25g
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9
0.25g
$840.0 2023-09-16
Enamine
EN300-216893-0.5g
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
1391926-56-9
0.5g
$877.0 2023-09-16

Additional information on octahydro-1H-pyrrolo3,4-cpyridin-1-one

Introduction to Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one (CAS No. 1391926-56-9)

Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, a compound with the chemical formula C₁₁H₁₅NO, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound is characterized by its intricate bicyclic structure, which consists of a pyrrole ring fused with a pyridine ring, forming a unique scaffold that has potential applications in the development of novel therapeutic agents. The CAS number 1391926-56-9 uniquely identifies this substance, ensuring precise referencing in scientific literature and industrial applications.

The significance of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one lies in its structural features, which make it a promising candidate for further investigation. The presence of both nitrogen-containing heterocycles suggests that this compound may exhibit a range of biological activities. In particular, the pyrrole moiety is known for its role in various bioactive molecules, while the pyridine ring often serves as a key pharmacophore in medicinal chemistry. The combination of these two structural elements in octahydro-1H-pyrrolo[3,4-c]pyridin-1-one could lead to unique interactions with biological targets, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. These techniques allow for the prediction of binding affinities and metabolic stability, which are crucial factors in drug development. By leveraging these tools, scientists can optimize the structure of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one to enhance its pharmacological properties. For instance, modifications to the substituents on the pyrrole and pyridine rings could improve solubility, bioavailability, and target specificity.

In addition to its structural appeal, octahydro-1H-pyrrolo[3,4-c]pyridin-1-one has been studied for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its possible applications in the treatment of neurological disorders. The compound's ability to interact with neurotransmitter receptors and ion channels makes it a candidate for developing new medications for conditions such as depression, anxiety, and epilepsy. Preliminary studies have shown that derivatives of this scaffold may modulate serotonin and dopamine pathways, which are implicated in many neurological conditions.

The synthesis of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one presents both challenges and opportunities for synthetic chemists. The construction of the fused bicyclic system requires careful planning to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound efficiently. These approaches not only improve the scalability of production but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacokinetic properties of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one are another critical area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Studies have begun to explore the metabolic pathways involving this compound using in vitro systems and animal models. These investigations aim to identify potential liabilities early in the development process and to guide optimization efforts toward improving drug-like properties.

The regulatory landscape also plays a significant role in the progression of compounds like octahydro-1H-pyrrolo[3,4-c]pyridin-1-one from discovery to market approval. Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for conducting clinical trials and commercializing new drugs. Researchers must navigate these regulations carefully to ensure that their studies are designed appropriately and that safety data is thoroughly evaluated.

Collaboration across disciplines is essential for maximizing the potential of compounds like octahydro-1H-pyrrolo[3,4-c]pyridin-1-one. Medicinal chemists work closely with biologists, pharmacologists, and clinicians to develop molecules that address unmet medical needs effectively. This interdisciplinary approach fosters innovation and accelerates the translation of laboratory findings into tangible therapeutic benefits.

The future prospects for octahydro-1H-pyrrolo[3,4-c]pyridin-1-one are promising given its unique structural features and potential biological activities. Continued research will likely uncover new applications for this compound and its derivatives across various therapeutic areas. As computational tools become more sophisticated and synthetic methodologies advance, the accessibility of such molecules will increase further.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd